4-Cyclohexanesulfonyl-benzonitrile

• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol
• IUPAC Name: 4-cyclohexylsulfonylbenzonitrile
• InChI: InChI=1S/C13H15NO2S/c14-10-11-6-8-13(9-7-11)17(15,16)12-4-2-1-3-5-12/h6-9,12H,1-5H2
• InChI Key: HGVXWFUONJLVAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)C2=CC=C(C=C2)C#N

Description

4-Cyclohexanesulfonyl-benzonitrile (hypothetical structure inferred from analogs) is a benzonitrile derivative featuring a cyclohexanesulfonyl substituent at the para position.

Key properties of PCH (a representative analog):

• Molecular Formula: C₁₈H₂₅N
• Molecular Weight: 255.40 g/mol

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The table below compares 4-cyclohexyl-substituted benzonitriles and related derivatives:

Compound Name	CAS Number	Substituent	Molecular Formula	Key Uses	Hazards/Classifications
4-(trans-4-Pentylcyclohexyl)benzonitrile	61204-01-1	trans-4-pentylcyclohexyl	C₁₈H₂₅N	R&D, lab chemicals	Skin/eye irritant, respiratory risk
4-(Trans-4-propylcyclohexyl)benzonitrile	61203-99-4	trans-4-propylcyclohexyl	C₁₆H₂₁N	Lab chemicals, substance synthesis	Limited hazard data; research-use only
4-(hexylamino)benzonitrile	Not provided	hexylamino	C₁₃H₁₈N₂	R&D	Unknown toxicity; insufficient data
4-(methylsulfonyl)benzonitrile	Not provided	methylsulfonyl	C₈H₇NO₂S	Reference standard (NIST)	Electron-withdrawing properties; no hazard data

Key Observations :

• Substituent Type : Sulfonyl groups (e.g., methylsulfonyl in NIST compound) introduce strong electron-withdrawing effects, altering reactivity in synthetic applications compared to alkylcyclohexyl groups .
• Amino vs.